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For Researchers, Scientists, and Drug Development Professionals

Introduction
CB65 is a potent and highly selective synthetic agonist for the Cannabinoid Receptor 2 (CB2).

Structurally identified as N-Cyclohexyl-7-chloro-1-[2-(4-morpholinyl)ethyl]quinolin-4(1H)-one-3-

carboxamide, this compound belongs to a class of 4-oxo-1,4-dihydroquinoline-3-carboxamide

derivatives. Due to its high affinity for the CB2 receptor and significant selectivity over the

Cannabinoid Receptor 1 (CB1), CB65 serves as a valuable research tool for investigating the

physiological and pathophysiological roles of the CB2 receptor, which is primarily expressed in

immune cells and is a key target in inflammatory and neuropathic pain research. This

document provides a comprehensive overview of the pharmacological properties of CB65,

including its binding affinity, selectivity, and the signaling pathways it modulates, supported by

detailed experimental methodologies.

Quantitative Pharmacological Data
The pharmacological profile of CB65 is defined by its high binding affinity and selectivity for the

CB2 receptor over the CB1 receptor. This selectivity is crucial for elucidating CB2-specific

functions without the confounding psychoactive effects associated with CB1 receptor activation.
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Table 1: Receptor Binding Affinity of CB65

Receptor Ki (nM) Source

Human CB2 3.3 [1][2][3]

Human CB1 >1000 [1][2][3]

Table 2: Functional Activity of Structurally Related 4-oxo-1,4-dihydroquinoline-3-carboxamide

Derivatives

While specific EC50 or IC50 values for CB65 in functional assays are not readily available in

public literature, data from structurally similar compounds from the same chemical class

demonstrate their agonistic activity at the CB2 receptor. The following table presents data from

a [35S]GTPγS binding assay on membranes from CHO cells expressing the human CB2

receptor for representative compounds from this class.

Compound (from Manera et al., 2006) [35S]GTPγS Binding (% of Basal)

28 137%

29 135%

30 134%

32R 128%

These compounds share the same 4-oxo-1,4-dihydroquinoline-3-carboxamide core as CB65
and demonstrate agonist activity by stimulating [35S]GTPγS binding above basal levels.

Signaling Pathways
Activation of the CB2 receptor by an agonist like CB65 initiates a cascade of intracellular

signaling events. The CB2 receptor is a G-protein coupled receptor (GPCR) that primarily

couples to the Gαi/o subunit. This leads to the inhibition of adenylyl cyclase, resulting in

decreased intracellular cyclic AMP (cAMP) levels. Furthermore, CB2 receptor activation has

been shown to stimulate the mitogen-activated protein kinase (MAPK) pathway, specifically the

extracellular signal-regulated kinases 1 and 2 (ERK1/2). This activation can lead to the
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induction of the early growth response gene Krox-24, which is involved in cell growth and

differentiation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CB65 CB2 Receptor binds to Gαi/oβγ activates

Adenylyl Cyclase
 inhibits

MAP Kinase Cascade
(MEK/ERK)

 activates

cAMP produces

p-ERK1/2 Krox-24
(Egr-1)

 induces Gene Expression regulates

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Discovery Phase

Characterization Phase

Lead Optimization

High-Throughput Screening
(e.g., Calcium Mobilization Assay)

Hit Identification

Receptor Binding Assay
(Determine Ki)

Selectivity Screening
(e.g., CB1 vs. CB2)

Functional Assays
(e.g., [35S]GTPγS, cAMP)

Structure-Activity
Relationship (SAR)

Lead Optimization

In Vivo Studies
(PK/PD, Efficacy Models)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b110061/docs?utm_src=pdf-body-img#pharmacological-profile-of-cb65-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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